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Compound of Interest

Compound Name: 2-(2-Hydroxyphenyl)nicotinic acid

CAS No.: 1258633-18-9

Cat. No.: B6300135

Get Quote

Case ID: CU-NIACIN-001 Status: Open Priority: High (ICH Q3D Compliance Required) Agent:

Senior Application Scientist[1]

Executive Summary & Regulatory Context
The Challenge: Nicotinic acid (Vitamin B3) and its derivatives often possess a pyridine nitrogen

capable of acting as a Lewis base. This creates a "sticky" substrate that chelates Copper (Cu)

catalysts (used in oxidation or cross-coupling steps), forming stable copper-nicotinate

complexes.[1] These complexes often persist through standard work-ups, resulting in

green/blue product contamination.[1]

Regulatory Thresholds (ICH Q3D): Copper is a Class 3 elemental impurity.[1] While less toxic

than Class 1 metals (Pd, Pt), strict limits apply, particularly for parenteral routes.[1]
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Route of Administration
Permitted Daily Exposure
(PDE)

Concentration Limit (10g
daily dose)

Oral 3000 µ g/day 300 ppm

Parenteral 300 µ g/day 30 ppm

Inhalation 30 µ g/day 3 ppm

Reference: ICH Q3D(R2) Guideline for Elemental Impurities [1].

Workflow Visualization
The following diagram outlines the decision logic for selecting the appropriate work-up

procedure based on residual copper levels and process stage.
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Crude Reaction Mixture
(Cu > 1000 ppm)

Is Product Water Soluble?

Method A: Chelation Extraction
(NH4OH or EDTA)

No (Organic Soluble)

Method B: Solid Supported Scavengers
(Si-Thiol / Si-Thiourea)

Yes (Water Soluble)

Organic Layer Colorless?

No (Green/Blue tint)

Method C: Chelation-Assisted Crystallization
(pH Adjustment to pI 3.4)

Yes

Polishing Step

Final API
(Cu < 10 ppm)

Click to download full resolution via product page

Figure 1: Decision matrix for copper removal strategies based on solubility and contamination

levels.
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Technical Modules: Protocols & Troubleshooting
Module A: Aqueous Chelation Extraction (The
"Standard" Wash)
Best for: Initial bulk removal from organic-soluble intermediates (e.g., Nicotinic esters).

The Science: Simple water washes fail because Cu-Nicotinate complexes are lipophilic. We

must introduce a ligand with a higher affinity for Cu than the pyridine ring.

Ammonia (

): Forms the water-soluble tetraamminecopper(II) complex

(Deep Blue).

EDTA: Forms a hexadentate chelate (

), stripping Cu from the pyridine.[1]

Protocol:

Dilute the reaction mixture with a non-miscible solvent (DCM or EtOAc).[1]

Wash 1: Add 10% aqueous

(or saturated

adjusted to pH 8). Shake vigorously for 5-10 minutes.

Observation: Aqueous layer should turn bright blue.[1]

Wash 2: Repeat until the aqueous layer is colorless.[1]

Wash 3: Wash with brine to remove residual ammonia/EDTA.[1]

Troubleshooting Q&A:
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Q: My product precipitates during the ammonia wash. What happened? A: You likely formed the

ammonium salt of nicotinic acid, which may be less soluble in the organic phase. Fix: Switch to

EDTA at pH 6-7, or ensure your organic solvent is polar enough (e.g., 10% MeOH in DCM) to

hold the product.[1]

Module B: Solid-Supported Scavengers (The "Polishing"
Step)
Best for: Reducing Cu from ~500 ppm to <10 ppm; essential for GMP compliance.

The Science: Functionalized silica gels (e.g., SiliaMetS®) use surface-bound ligands (Thiol or

Thiourea) to trap metals. Unlike polymer resins, silica does not swell, allowing for faster

filtration and compatibility with all solvents [2].[1][2]

Comparative Efficiency Data:

Scavenger Type Functional Group Cu Affinity
Recommended
Solvent

Si-Thiol -SH High (Cu I & II)
All (DCM, THF,

MeOH)

Si-Thiourea -NH-CS-NH- Very High (Cu I) All

Si-Triamine -NH-CH2-CH2...[1] Moderate Non-protic only

Protocol (Batch Mode):

Dissolve crude product in solvent (10 mL/g).

Add 4 equivalents of Si-Thiol relative to the residual copper content (or 10-20% w/w if Cu

content is unknown).[1]
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Stir at 40°C for 1-4 hours.

Note: Heat improves kinetics significantly.[1]

Filter through a 0.45 µm pad or Celite.[1]

Rinse the cake with solvent to recover adsorbed product.[1]

Troubleshooting Q&A:

Q: I used Si-Thiol but the solution is still green. A: Thiol scavengers work best for Pd and Cu(I).

If you have Cu(II), oxidation state matters. [1] Fix: Try Si-Thiourea (better for broad oxidation

states) or add a mild reducing agent (ascorbic acid) if compatible, though switching the

scavenger is usually safer [3].[1]

Module C: Chelation-Assisted Crystallization
Best for: Final purification of free Nicotinic Acid.

The Science: Nicotinic acid is amphoteric with an isoelectric point (pI) at pH ~3.4.[1] At this pH,

its solubility is minimal (zwitterionic form). However, if Cu is present, co-precipitation of Copper

Nicotinate (blue solid) is a risk.[1] We must keep Cu soluble while precipitating the API.

Protocol:

Dissolution: Dissolve crude nicotinic acid in minimal water using NaOH (pH > 10).[1] The

solution should be clear.

Chelation: Add 1.1 eq of EDTA (relative to estimated Cu) to the alkaline solution.

Mechanism:[1] At high pH, EDTA binds Cu avidly, preventing it from re-binding to the

nicotinic acid as pH drops.[1]
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Precipitation: Slowly add 1M HCl dropwise to reach pH 3.4.

Critical: Do not overshoot to pH < 2, or the hydrochloride salt will form and redissolve.[1]

Filtration: Filter the white solid. The blue Cu-EDTA complex remains in the mother liquor.

Wash: Wash the cake with cold water (pH 3.4).

Troubleshooting Q&A:

Q: The precipitate is slightly blue. A: Occlusion of mother liquor occurred. Fix: Re-slurry the

solid in water at pH 3.4. Do not re-dissolve; just wash the surface of the crystals.

Mechanism of Action Diagram
The following diagram illustrates the ligand exchange competition that drives the purification

process.

Driving Force

Cu-Nicotinate Complex
(Contaminant)

Ligand Exchange
Equilibrium

Kd (High)

Scavenger/Chelator
(EDTA or Si-Thiol)

Cu-Chelate
(Removed in Filtrate/Aq)Kf (Very High)

Purified Nicotinic Acid
(Product)

Kf(Cu-EDTA) >> Kf(Cu-Pyridine)

Click to download full resolution via product page
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Figure 2: Ligand exchange mechanism. The purification relies on the scavenger/chelator

having a significantly higher formation constant (

) with Copper than the pyridine nitrogen does.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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